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Compound Focus: Fmoc-S-Methyl-L-Cysteine

CAS No.: 138021-87-1

Cat. No.: S726533

Get Quote

Material Identification and Properties

Chemical Name: N-Fmoc-S-methyl-L-cysteine Synonym: Fmoc-L-Cys(Me)-OH CAS Number: 138021-

87-1 Molecular Formula: C₁₉H₁₉NO₄S Molecular Weight: 357.42 g/mol [1] [2] Physical Form: White to

off-white powder [1] [3] Purity: ≥95% to ≥98% (lot-specific) [1] [2]

Chemical Structure:

IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylpropanoic acid [1] [3]
SMILES: CSCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 [1] [3]

Safety and Handling Specifications

This compound requires careful handling to prevent personal injury and material degradation.

Hazard Category Precautionary Statement

H315 - Causes skin
irritation

P261 - Avoid breathing dust/fume/gas/mist/vapours/spray.
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Hazard Category Precautionary Statement

H319 - Causes
serious eye irritation

P264 - Wash skin thoroughly after handling.

H335 - May cause
respiratory irritation

P271 - Use only outdoors or in a well-ventilated area.

P280 - Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352 - IF ON SKIN: Wash with plenty of water.

P304+P340 - IF INHALED: Remove person to fresh air and keep comfortable
for breathing.

P305+P351+P338 - IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses if present and easy to do. Continue rinsing.

P312 - Call a poison center or doctor/physician if you feel unwell.

P332+P313 - If skin irritation occurs: Get medical advice/attention.

P362 - Take off contaminated clothing and wash before reuse.

P501c - Dispose of contents/container in accordance with

local/regional/national/international regulations.

Storage and Stability

Proper storage is critical for maintaining the reagent's integrity over time.

Parameter Specification

Recommended Long-
Term Storage

Store at -20°C [1] [3]
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Parameter Specification

Short-Term/Working
Storage

-30°C to -10°C [1]

Stability Notes Store in a cool, dry place. Keep the container tightly sealed in a dry and
well-ventilated place. Contents are sensitive to temperature and moisture.

Weighing and Handling Procedure

Follow this detailed protocol to ensure accurate weighing and to prevent decomposition.

Materials Needed

Fmoc-S-methyl-L-cysteine (CAS 138021-87-1)
Personal protective equipment (PPE): lab coat, nitrile gloves, and safety glasses

Analytical balance
Weighing boat or sheet

Spatula
Drying oven or desiccator (optional)

Low-temperature freezer (-20°C)

Step-by-Step Protocol

Preparation:

Equilibration: Remove the sealed container of Fmoc-S-methyl-L-cysteine from the -20°C
freezer. Do not open the container immediately. Allow it to equilibrate to room temperature

for approximately 30-60 minutes. This critical step prevents condensation of atmospheric
moisture onto the cold chemical, which can lead to hydrolysis and reduced coupling efficiency

[4].
Workspace: Ensure the weighing area is clean, dry, and well-ventilated, such as inside a

functioning fume hood.
PPE: Don appropriate PPE, including a lab coat, nitrile gloves, and safety glasses.

Weighing:
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Tare a clean, dry weighing boat on the analytical balance.

Open the container and quickly but carefully transfer the required mass of the white powder to
the weighing boat using a clean spatula. Minimize the time the container is open to reduce

exposure to air and moisture.
Record the mass. Immediately close the primary container tightly.

Re-storage:

Promptly return the primary container to the -20°C freezer.
The weighed material should be used immediately in the subsequent synthesis step.

Primary Application in Solid-Phase Peptide Synthesis

Fmoc-S-methyl-L-cysteine is a protected building block used in Fmoc-based SPPS. The Fmoc (9-

fluorenylmethoxycarbonyl) group protects the alpha-amino group, while the S-methyl group protects the

thiol side chain [4] [2]. This dual protection prevents unwanted side reactions—such as oxidation or

alkylation of the sensitive thiol group—during the iterative peptide chain assembly [4].

The following workflow illustrates its role in a standard Fmoc-SPPS cycle:
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Start: Fmoc-deprotection of
resin-bound peptide

Coupling of
Fmoc-S-methyl-L-cysteine

Coupling of
next Fmoc-amino acid

Repeat cycle until
sequence complete

Global deprotection
and cleavage from resin

Obtain peptide with
S-methyl protected cysteine

Click to download full resolution via product page

Key Notes on Its Use:

Orthogonal Protection: The S-methyl group is stable under the basic conditions (e.g., piperidine)
used to remove the Fmoc group, making it suitable for the Fmoc/tBu SPPS strategy [4] [5].

Final Deprotection: The S-methyl protecting group typically requires strong reducing conditions
(e.g., using sodium in liquid ammonia) for removal in the final global deprotection step, which occurs

after the fully assembled peptide is cleaved from the solid support [4].

Summary of Critical Handling Parameters
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The table below consolidates the key parameters for the successful use of this reagent.

Parameter Critical Consideration

Storage
Temperature

-20°C is essential for long-term stability [1] [3].

Moisture Sensitivity Highly sensitive; equilibrate to room temperature before opening container to

prevent condensation [4].

Hazard Profile Causes skin, eye, and respiratory irritation; use PPE and work in a well-

ventilated area [1].

Primary Application Building block in Fmoc-SPPS for incorporating a cysteine residue with a

protected thiol side chain [4] [2].

Role of S-methyl
Group

Prevents oxidation and side reactions of the cysteine thiol during peptide

synthesis [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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s-methyl-l-cysteine-handling-and-weighing-procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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